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Introduction

Lawrencium (Lr), the final member of the actinide series, is a synthetically produced
radioactive element with atomic number 103.[1] Its discovery was a significant milestone in
nuclear chemistry, pushing the boundaries of the periodic table and providing critical insights
into the properties of the heaviest elements. This technical guide provides an in-depth account
of the discovery of Lawrencium, detailing the pioneering experiments conducted by research
teams in the United States and the Soviet Union. The complex history, marked by initial
uncertainties and subsequent clarifications, is presented with a focus on the experimental
methodologies and the quantitative data that led to the conclusive identification of element 103.

The Initial Synthesis at Berkeley

In March 1961, a team of scientists at the Lawrence Radiation Laboratory (now the Lawrence
Berkeley National Laboratory) in Berkeley, California, led by Albert Ghiorso, first synthesized
Lawrencium.[2][3] The team included Torbjgrn Sikkeland, Almon E. Larsh, and Robert M.
Latimer.[2] Their experiment involved bombarding a target containing californium isotopes with
boron ions.

Experimental Protocol: Berkeley (1961)
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The Berkeley team utilized the Heavy lon Linear Accelerator (HILAC) for their experiment.[4][5]
A three-microgram target composed of a mixture of californium isotopes (24°Cf, 25°Cf, 251Cf, and
252Cf) was bombarded with a beam of either Boron-10 or Boron-11 ions.[2][4] The resulting
transmutation nuclei recoiled from the target and were collected on a thin copper conveyor
tape. This tape was then moved to position the collected atoms in front of a series of solid-state
detectors to measure their decay products.[3]

The initial announcement from the Berkeley group reported the detection of an alpha particle
emitter with an energy of 8.6 MeV and a half-life of approximately 8 seconds.[3][6] This activity
was initially attributed to the isotope 2>’Lr.[6] However, this assignment was later corrected.
Subsequent research indicated that the observed properties were more consistent with the
isotope 2°8Lr.[4][6]

Independent Synthesis and Confirmation at Dubna

In 1965, a team of researchers at the Joint Institute for Nuclear Research (JINR) in Dubna,
Russia (then the Soviet Union), independently synthesized an isotope of Lawrencium.[1][7]
The Dubna team, led by Georgi Flerov, employed a different experimental approach.[7][8]

Experimental Protocol: Dubna (1965)

The JINR group bombarded a target of Americium-243 (243Am) with Oxygen-18 (*80) ions.[7][9]
This reaction produced Lawrencium-256 (2°°Lr), which was identified indirectly through the
detection of its granddaughter isotope, Fermium-252.[7] The Dubna team reported a half-life of
around 35 seconds for 2°6Lr.[3] In 1967, the Dubna group reported that they were unable to
detect an alpha emitter with the properties initially described by the Berkeley team for what was
thought to be 257Lr.[2]

Subsequent Experiments and Clarification

Further experiments conducted at Berkeley in 1971 provided more definitive data on several
Lawrencium isotopes, confirming some of the earlier findings from both Berkeley and Dubna
and resolving the initial ambiguity surrounding the first synthesis.[6] This series of experiments
successfully measured the nuclear decay properties of Lawrencium isotopes with mass
numbers from 255 to 260.[6]
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Quantitative Data Summary

The following tables summarize the key quantitative data from the pivotal experiments in the

discovery of Lawrencium.

Reporte
) o o Reporte Reporte d Decay
Experim  Institutio Projectil
Year Target d Half- Energy
ent n e _
Isotope life (a-
particle)
Lawrenc
. e Californiu 257 r
Initial Boron
) Berkeley m (later ~8
Synthesi ) 1961 (*°B or 8.6 MeV
National (249-252Cf ug) corrected  seconds
s
Laborator ) to 238Lr)
y
Not
Joint ]
Independ ) o directly
Institute Americiu
ent Oxygen ~35 measure
) for 1965 m 256 y o
Synthesi (*80) seconds d in initial
Nuclear (2*3Am) ]
s experime
Research
nt
© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Selected Lawrencium Isotopes and their

Properties

Isotope Half-life

256 ¢ ~26 seconds[1]
258 ¢ ~4.2 seconds[4]
260 ¢ ~3 minutes[9]
261) p ~39 minutes[10]
262| ~4 hours[1][2]
266 ¢ ~11 hours[11]

Experimental Workflows

The following diagrams illustrate the generalized workflows for the initial Lawrencium

discovery experiments.
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Diagram 1: Berkeley 1961 Experimental Workflow.
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Diagram 2: Dubna 1965 Experimental Workflow.

Naming and Recognition

The Berkeley team proposed the name Lawrencium (Lw), in honor of Ernest O. Lawrence, the
inventor of the cyclotron.[4][11] In 1963, the International Union of Pure and Applied Chemistry
(IUPAC) accepted the name but changed the symbol to Lr.[4][11] For many years, there was a
dispute between the American and Soviet scientists over the priority of the discovery. In 1992,
the IUPAC Transfermium Working Group officially recognized both the Berkeley and Dubna
teams as co-discoverers of element 103.[12][13]

Conclusion

The discovery of Lawrencium was a collaborative and, at times, competitive endeavor that
significantly advanced the field of nuclear science. The experiments conducted at Berkeley and
Dubna, utilizing different nuclear reactions and detection methods, ultimately provided the
conclusive evidence for the existence of element 103. The refinement of experimental
techniques and the re-evaluation of initial findings underscore the rigorous process of scientific
discovery in the realm of superheavy elements. The knowledge gained from the synthesis and
study of Lawrencium continues to inform our understanding of the nuclear and chemical
properties at the upper end of the periodic table.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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